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Compound of Interest

Compound Name: C21H20FN7O3S

Cat. No.: B12622088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

C21H20FN7O3S, chemically known as Nirmatrelvir or PF-07321332, a potent antiviral

compound.[1][2][3][4][5] Adherence to these guidelines is critical to ensure a safe laboratory

environment.

Occupational Exposure and Hazard Information
Nirmatrelvir has an established Occupational Exposure Band (OEB) classification, which

dictates the necessary containment and handling precautions. The compound is not classified

as hazardous under GHS but requires careful handling due to its pharmacological activity and

because its hazards are not fully known.[1]

Hazard Classification Value Control Measures

Pfizer Occupational Exposure

Band (OEB)
OEB 3

Control exposure to the range

of 10 µg/m³ to < 100 µg/m³.[1]

GHS Classification Not classified as hazardous
Compound, not fully tested,

hazards unknown.[1]
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A comprehensive PPE strategy is mandatory to prevent skin and respiratory exposure. The

following table summarizes the required PPE for handling Nirmatrelvir.

Protection Type Specification Standard

Eye/Face Protection Safety goggles as a minimum.
Must meet EN166, ANSI

Z87.1, or equivalent.[1]

Hand Protection

Two layers of impervious

disposable gloves (e.g.,

Nitrile).

Must meet EN374, ASTM

F1001, or equivalent.[1]

Skin and Body Protection
Impervious protective clothing.

Consider disposable clothing.

Must meet EN13982, ANSI

103, or equivalent.[1]

Respiratory Protection

An appropriate respirator with

a P3 filter and full mask if the

OEB is exceeded.

Must meet EN136, EN143,

ASTM F2704-10, or

equivalent.[1]

Operational Handling and Storage Plan
Engineering Controls: Engineering controls are the primary means of exposure control. Use

process containment, local exhaust ventilation, or other engineering controls to maintain

airborne levels below the OEB range.[1] Laboratory fume hoods should be used where

possible.[6]

Storage: Store the compound in a tightly closed container in a well-ventilated place.[6] For

long-term storage, maintain temperatures at -20°C or -80°C.[6] For formulated tablets, store at

a controlled room temperature of 20°C to 25°C (68°F to 77°F).[7]
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Caption: Workflow for handling Nirmatrelvir.
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Emergency Procedures and First Aid
Immediate action is required in case of exposure.

Exposure Type First-Aid Measures

Inhalation
Remove to fresh air. Seek immediate medical

attention.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting lower and upper eyelids.

Consult a physician.[1]

Skin Contact

Remove contaminated clothing. Flush the area

with large amounts of water and use soap. Seek

medical attention.[1]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek medical attention immediately.[1]

Spill and Disposal Plan
Spill Containment: In the event of a spill, contain the source of the leak.[1] Collect spilled

material using a method that controls dust generation; avoid using a filtered vacuum for dry

solids.[1] Thoroughly clean the spill area.[1]

Waste Disposal: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations.[6] Clean contaminated objects and areas

thoroughly, observing environmental regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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